Cas no 1391602-00-8 (1-(5-(Hydroxymethyl)pyridin-2-yl)ethanone)

• Product Name: 1-(5-(Hydroxymethyl)pyridin-2-yl)ethanone
• CAS No: 1391602-00-8
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 3167588
• PubChem ID: 84819820
• Update Time: 2025-07-23

1-(5-(Hydroxymethyl)pyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• SB55171
• 1-(5-(Hydroxymethyl)pyridin-2-yl)ethanone
• 1391602-00-8
• 1-(5-(hydroxymethyl)pyridin-2-yl)ethan-1-one
• SCHEMBL14651299

• Inchi： 1S/C8H9NO2/c1-6(11)8-3-2-7(5-10)4-9-8/h2-4,10H,5H2,1H3
• InChI Key： KNPOISHUVMNSIA-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 151.063328530Da
• Monoisotopic Mass: 151.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(5-(Hydroxymethyl)pyridin-2-yl)ethanone

Introduction to 1-(5-(Hydroxymethylpyridin-2-yl)ethanone) and Its Significance in Modern Chemical Research

1-(5-(Hydroxymethylpyridin-2-yl)ethanone), identified by its CAS number CAS no. 1391602-00-8, is a compound of considerable interest in the field of chemical and biomedical research. This molecule, featuring a hydroxymethyl substituent attached to a pyridine ring, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The unique structural properties of this compound make it a valuable candidate for further exploration, particularly in the development of novel therapeutic agents.

The hydroxymethyl group in 1-(5-(Hydroxymethylpyridin-2-yl)ethanone) imparts a range of chemical reactivity that can be exploited for various synthetic purposes. This functionality allows for further derivatization, enabling the creation of more complex molecules with tailored biological activities. In recent years, there has been a growing interest in pyridine-based compounds due to their prevalence in many biologically active molecules. The presence of the pyridine ring in 1-(5-(Hydroxymethylpyridin-2-yl)ethanone) suggests potential interactions with biological targets, making it a promising scaffold for medicinal chemistry investigations.

In the realm of drug discovery, the ability to modify and functionalize molecules like 1-(5-(Hydroxymethylpyridin-2-yl)ethanone) is crucial for developing new drugs that can interact effectively with biological systems. The hydroxymethyl group, in particular, can serve as a point of attachment for other pharmacophores, enhancing the compound's potential as a lead structure. Recent studies have demonstrated the importance of such modifications in improving drug efficacy and reducing side effects. The versatility of 1-(5-(Hydroxymethylpyridin-2-yl)ethanone) makes it an attractive candidate for further investigation in this context.

The synthesis of 1-(5-(Hydroxymethylpyridin-2-yl)ethanone) involves several key steps that highlight its complexity and the sophistication required for its preparation. The introduction of the hydroxymethyl group into the pyridine ring necessitates careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, which is essential for both academic research and industrial applications. The development of novel synthetic routes has been a focus of recent research, with particular attention paid to green chemistry principles that minimize waste and energy consumption.

The biological activity of 1-(5-(Hydroxymethylpyridin-2-yl)ethanone) has been explored in several preclinical studies, revealing its potential as an intermediate in the synthesis of bioactive molecules. The pyridine ring is known to be a common structural motif in many drugs, including antiviral, antibacterial, and anticancer agents. The presence of the hydroxymethyl group may enhance interactions with biological targets, making this compound a valuable building block for drug development. Researchers are particularly interested in its ability to modulate enzyme activity and receptor binding, which are critical factors in drug efficacy.

In conclusion, 1-(5-(Hydroxymethylpyridin-2-yl)ethanone (CAS no. 1391602-00-8) represents a significant advancement in chemical research, offering new opportunities for drug discovery and synthetic chemistry. Its unique structural features, particularly the hydroxymethyl group and the pyridine ring, make it a versatile compound with broad applications. As research continues to uncover new synthetic methods and biological activities, 1-(5-(Hydroxymethylpyridin-2-yl)ethanone is poised to play a crucial role in the development of next-generation therapeutics.